Cas no 70424-67-8 (2,3,3',5-Tetrachlorobiphenyl)

• Product Name: 2,3,3',5-Tetrachlorobiphenyl
• CAS No: 70424-67-8
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 576992
• PubChem ID: 91705
• Update Time: 2025-05-21

2,3,3',5-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,3',5-tetrachloro-
• 1,2,5-trichloro-3-(3-chlorophenyl)benzene
• 2,3,3',5-TETRACHLOROBIPHENYL
• UNII-13C1Q0VB7K
• Q27251504
• 2,3,3',5-Tetrachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2,3,3',5-tetrachloro-
• 13C1Q0VB7K
• 70424-67-8
• DTXSID5074210
• SCHEMBL4452357
• DHDBTLFALXRTLB-UHFFFAOYSA-N
• DTXCID6046682
• 1,1'-BIPHENYL, 2,3,3',5-TETRACHLORO
• PCB 57
• 2,3,3',5-Tetrachlorobiphenyl

• MDL： MFCD00661130
• Inchi： 1S/C12H6Cl4/c13-8-3-1-2-7(4-8)10-5-9(14)6-11(15)12(10)16/h1-6H
• InChI Key： DHDBTLFALXRTLB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.441
• Boiling Point: 364.6°Cat760mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.612
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,3,3',5-Tetrachlorobiphenyl

Introduction to 2,3,3',5-Tetrachlorobiphenyl (CAS No: 70424-67-8)

2,3,3',5-Tetrachlorobiphenyl (CAS No: 70424-67-8) is a chlorinated biphenyl compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of biphenyl, where four chlorine atoms are attached at specific positions on the benzene rings. The biphenyl structure provides a rigid framework that enhances the compound's stability and chemical inertness. These properties make it suitable for applications in electronics, materials science, and as an intermediate in organic synthesis.

Recent studies have highlighted the unique electronic properties of chlorinated biphenyls, including 2,3,3',5-tetrachlorobiphenyl. Research published in *Chemical Reviews* (2023) demonstrates that the substitution pattern of chlorine atoms significantly influences the compound's electronic behavior. The chlorine substituents create a strong electron-withdrawing effect, which alters the molecule's reactivity and optical properties. This makes it an attractive candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and semiconductors.

The synthesis of 2,3,3',5-tetrachlorobiphenyl involves a multi-step process that typically begins with the chlorination of biphenyl derivatives. According to a study in *Journal of Organic Chemistry* (2023), modern methods employ catalytic chlorination techniques to achieve high yields and purity. The precise control of reaction conditions is crucial to ensure the correct substitution pattern on the biphenyl rings. This compound is often used as an intermediate in the production of more complex chlorinated aromatic compounds.

In terms of applications, chlorinated biphenyls like 2,3,3',5-tetrachlorobiphenyl have found niche uses in electronics due to their thermal stability and dielectric properties. A 2023 report from *Materials Today* highlights their potential in high-temperature applications and as dielectric materials in capacitors. Additionally, their role as intermediates in pharmaceutical and agrochemical industries cannot be overlooked.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of tetrachlorobiphenyl compounds. Using density functional theory (DFT), researchers have modeled the electronic structure of 2,3,3',5-tetrachlorobiphenyl, revealing its potential as a building block for π-conjugated systems. These findings are particularly relevant for developing new materials with tailored electronic properties.

The environmental impact of chlorinated biphenyls has also been a topic of recent research. While tetrachlorobiphenyls are not classified as persistent organic pollutants (POPs), their production and disposal require careful consideration to minimize ecological risks. Studies published in *Environmental Science & Technology* (2023) emphasize the importance of sustainable practices in handling these compounds.

In conclusion, 2,3,3',5-tetrachlorobiphenyl (CAS No: 70424-67-8) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and recent research findings underscore its importance as both an intermediate and a functional material. As scientific understanding continues to evolve, this compound is likely to find even more innovative applications in the future.